Cas no 2137958-67-7 (Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel-
• CAS No: 2137958-67-7
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 5299448
• Update Time: 2025-05-26

Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel-

• Inchi： 1S/C5H10N2O3S/c6-5(8)4-1-3(4)2-11(7,9)10/h3-4H,1-2H2,(H2,6,8)(H2,7,9,10)/t3-,4+/m0/s1
• InChI Key： AKBHWLNKXLHYQT-IUYQGCFVSA-N
• SMILES： [C@@H]1(C(N)=O)C[C@H]1CS(N)(=O)=O

Additional information on Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel-

Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel-

The compound Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel- with CAS No. 2137958-67-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is notable for its unique structural features and its potential applications in drug discovery and development. The molecule's core structure consists of a cyclopropane ring fused to a carboxamide group, with a substituted aminosulfonyl methyl group attached at the 2-position. The stereochemistry of the compound is defined as (1R,2R)-rel-, indicating a specific spatial arrangement of the substituents that is critical for its biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their ability to modulate protein-protein interactions (PPIs). PPIs are essential for various cellular processes, and disrupting them has become a promising strategy for treating diseases such as cancer and neurodegenerative disorders. The aminosulfonyl methyl group in this compound plays a pivotal role in enhancing its binding affinity to target proteins. This group is known for its ability to form hydrogen bonds and electrostatic interactions, which are crucial for stabilizing protein-ligand complexes.

One of the most exciting developments involving this compound is its potential as a small-molecule inhibitor of certain kinases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases like cancer. By inhibiting these kinases, the compound could potentially halt the progression of cancer cells while sparing healthy cells. Preclinical studies have demonstrated that Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel- exhibits selective inhibition of specific kinase targets, making it a strong candidate for further investigation in oncology research.

In addition to its therapeutic potential, this compound has also been explored for its role in agricultural chemistry. The cyclopropane ring in the molecule contributes to its stability and resistance to metabolic degradation, properties that are highly desirable in agrochemicals. Researchers have investigated its ability to act as a herbicide or insecticide by interfering with key biochemical pathways in pests. Initial findings suggest that the compound could offer an environmentally friendly alternative to traditional pesticides, though further studies are needed to confirm its efficacy and safety.

The stereochemistry of this compound is another area of intense research interest. The (1R,2R)-rel- configuration is believed to influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing the compound's bioavailability and minimizing potential side effects. Advanced computational tools and experimental techniques have been employed to study the stereochemical effects on ADME profiles, providing valuable insights into the design of more effective drug candidates.

From a synthetic perspective, the preparation of Cyclopropanecarboxamide, 2-[(aminosulfonyl)methyl]-, (1R,2R)-rel- involves a series of intricate organic reactions. The synthesis typically begins with the formation of the cyclopropane ring through methods such as Simmons-Smith cyclopropanation or transition-metal-catalyzed cyclizations. Subsequent steps involve functional group transformations to introduce the carboxamide and aminosulfonyl methyl groups while maintaining the desired stereochemistry. These synthetic strategies have been refined over time to improve yield and purity, making large-scale production feasible for research purposes.

Looking ahead, the future of this compound lies in its continued exploration across diverse therapeutic areas. Its unique combination of structural features makes it an ideal scaffold for further chemical modifications aimed at enhancing potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, potentially leading to breakthroughs in disease treatment and agricultural pest management.

In conclusion,Cyclopropanecarboxamide